1-(6-Aminobenzo[d][1,3]dioxol-5-yl)ethanone hydrochloride

• IUPAC Name: 1-(6-amino-1,3-benzodioxol-5-yl)ethanone;hydrochloride
• InChI: InChI=1S/C9H9NO3.ClH/c1-5(11)6-2-8-9(3-7(6)10)13-4-12-8;/h2-3H,4,10H2,1H3;1H
• InChI Key: PIVDPBIZDWHINL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1N)OCO2.Cl
• Molecular Formula: C9H10ClNO3
• DSSTOX Substance ID: DTXSID00240161
• Molecular Weight: 215.63 g/mol
• CAS RN: 93983-01-8

Description

1-(6-Aminobenzo[d][1,3]dioxol-5-yl)ethanone is a chemical compound with the molecular formula C9H9NO3. It has shown promising cytotoxic activity in some studies.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One strategy is based on the well-known Pd-catalyzed arylation to set the aporphine framework, and Noyori asymmetric hydrogenation followed by diastereoselective resolution to achieve excellent enantioselectivity.

Molecular Structure Analysis

The molecular structure of 1-(6-Aminobenzo[d][1,3]dioxol-5-yl)ethanone can be represented by the InChI code: 1S/C9H9NO3/c1-5(11)6-2-8-9(3-7(6)10)13-4-12-8/h2-3H,4,10H2,1H3. The molecular weight is 179.17 g/mol.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can be influenced by various factors. For instance, using D-optimal experimental design-based optimization, optimum reaction conditions were predicted as pH 6.20, temperature 30°C, incubation time 30h, and agitation speed 193rpm.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions.

Scientific Research Applications

Synthesis and Characterization

1-(6-Aminobenzo[d][1,3]dioxol-5-yl)ethanone hydrochloride serves as a precursor in synthetic chemistry for the development of various compounds with potential biological activities. For instance, it can be involved in click chemistry approaches to synthesize compounds with cytotoxic properties. Such compounds are characterized using spectroscopic methods (IR, NMR, MS) and assessed for their thermal stability through TGA and DSC techniques. The structure confirmation might involve single-crystal XRD analysis, and the intermolecular interactions could be analyzed using Hirshfeld surface computational methods. These synthesized compounds can undergo further evaluations, such as cytotoxicity assessments and binding analyses with proteins like human serum albumin, to explore their pharmacokinetic properties and potential biological applications M. Govindhan et al., 2017.

Biological Activities

Research on this compound derivatives includes exploring their biological activities. This can involve synthesizing novel compounds and assessing their antimicrobial activities against various bacterial and fungal strains. Such studies are crucial in the pharmaceutical industry and medicinal chemistry for the development of new drugs and therapeutic agents. The synthesized compounds are subjected to antimicrobial screening, and their interactions with microbes are analyzed to determine their efficacy and potential as antimicrobial agents Atul K. Wanjari, 2020.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It can cause skin irritation (H315) and serious eye irritation (H319). Therefore, precautions should be taken while handling this compound.

Future Directions

The future directions for the study of this compound could involve further exploration of its cytotoxic activity and potential applications in drug development. Additionally, more research could be done to fully understand its mechanism of action.